N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide

• Molecular Formula: C14H10F3N3O
• Molecular Weight: 293.24 g/mol
• IUPAC Name: N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H10F3N3O/c15-14(16,17)12-4-2-1-3-11(12)9-19-20-13(21)10-5-7-18-8-6-10/h1-9H,(H,20,21)/b19-9+
• InChI Key: UFOBPJHITJUNTR-DJKKODMXSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=CC=NC=C2)C(F)(F)F
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=CC=NC=C2)C(F)(F)F

Description

N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide is an organic compound characterized by the presence of a trifluoromethyl group attached to a phenyl ring, which is further linked to an isonicotinohydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide typically involves the condensation reaction between 2-(trifluoromethyl)benzaldehyde and isonicotinohydrazide. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

While specific industrial production methods for N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, solvent recovery, and purification steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazide group to amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide involves its interaction with molecular targets such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity to these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}-4,5-dihydro-1H-benzo[g]indazole-3-carbohydrazide
• (E)-N-{[2-(trifluoromethyl)phenyl]methylidene}hydroxylamine

Uniqueness

N’-{(E)-[2-(trifluoromethyl)phenyl]methylidene}isonicotinohydrazide is unique due to its specific combination of a trifluoromethyl group and an isonicotinohydrazide moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.